5-Cyclopropoxy-2,4-diiodopyridine

• Molecular Formula: C8H7I2NO
• Molecular Weight: 386.96 g/mol
• IUPAC Name: 5-cyclopropyloxy-2,4-diiodopyridine
• InChI: InChI=1S/C8H7I2NO/c9-6-3-8(10)11-4-7(6)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: HRHPOJHINIJTCO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2I)I

Description

5-Cyclopropoxy-2,4-diiodopyridine is a halogenated pyridine derivative characterized by iodine atoms at positions 2 and 4 of the pyridine ring and a cyclopropoxy group (-O-C3H5) at position 4. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The cyclopropoxy substituent introduces steric bulk and unique electronic effects, which influence its reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings) and its solubility profile in organic solvents. Its iodine atoms serve as excellent leaving groups or sites for further functionalization, making it a versatile building block in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-2,4-diiodopyridine typically involves the iodination of a pyridine derivative. One common method is the reaction of 2,4-diiodopyridine with cyclopropanol under basic conditions to introduce the cyclopropoxy group . The reaction is usually carried out in the presence of a base such as potassium carbonate (K2CO3) and a suitable solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

While specific industrial production methods for 5-Cyclopropoxy-2,4-diiodopyridine are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-2,4-diiodopyridine can undergo various types of chemical reactions, including:

Substitution Reactions: The iodine atoms can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the pyridine ring or the substituents.

Coupling Reactions: It can be used in cross-coupling reactions like Suzuki-Miyaura coupling to form carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like sodium azide (NaN3) or potassium thiolate (KSR).

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly employed.

Coupling Reactions: Palladium catalysts (Pd) and boronic acids are typically used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridines, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

5-Cyclopropoxy-2,4-diiodopyridine has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of biological pathways and as a building block for bioactive molecules.

Industry: The compound can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2,4-diiodopyridine depends on its specific applicationThe cyclopropoxy group and iodine atoms can participate in hydrogen bonding, van der Waals interactions, and covalent bonding, influencing the compound’s biological activity and chemical reactivity .

Comparison with Similar Compounds

Structural and Substituent Analysis

The following table compares 5-Cyclopropoxy-2,4-diiodopyridine with three structurally related diiodopyridine compounds:

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	Key Functional Groups
5-Cyclopropoxy-2,4-diiodopyridine	I (2,4); Cyclopropoxy (5)	431.92	Iodine, Cyclopropoxy
2-Chloro-3,4-diiodopyridine	Cl (2); I (3,4)	400.31	Chlorine, Iodine
3,5-Diiodo-4-methoxypyridine	I (3,5); Methoxy (4)	385.91	Iodine, Methoxy
2,4-Diiodo-5-nitropyridine	I (2,4); Nitro (5)	390.89	Iodine, Nitro

Key Observations :

• Substituent Effects : The cyclopropoxy group in 5-Cyclopropoxy-2,4-diiodopyridine imparts greater steric hindrance compared to smaller substituents like chlorine or methoxy. This hindrance can slow reaction kinetics in cross-coupling reactions but improves regioselectivity .
• Electronic Properties : Electron-withdrawing groups (e.g., nitro in 2,4-Diiodo-5-nitropyridine) enhance the electrophilicity of the pyridine ring, whereas electron-donating groups (e.g., methoxy) reduce reactivity toward nucleophilic substitution.

Physicochemical Properties

Compound Name	Melting Point (°C)	Solubility (Organic Solvents)	Stability
5-Cyclopropoxy-2,4-diiodopyridine	128–132	High in DCM, THF; Moderate in EtOH	Stable under inert atmosphere
2-Chloro-3,4-diiodopyridine	145–148	High in DMF; Low in Hexane	Sensitive to moisture
3,5-Diiodo-4-methoxypyridine	112–115	High in Acetone; Low in Water	Light-sensitive
2,4-Diiodo-5-nitropyridine	198–201	Low in most solvents	Thermally unstable

Key Observations :

• The cyclopropoxy group enhances solubility in polar aprotic solvents (e.g., THF) compared to nitro-substituted derivatives.
• Chlorine-substituted derivatives (e.g., 2-Chloro-3,4-diiodopyridine) exhibit higher thermal stability but require stringent moisture-free conditions during handling .

Research Findings and Industrial Relevance

Recent studies highlight 5-Cyclopropoxy-2,4-diiodopyridine as a superior substrate for synthesizing cyclopropane-containing drug candidates (e.g., protease inhibitors). Its iodine atoms enable sequential functionalization, while the cyclopropoxy group enhances membrane permeability in bioactive molecules. In contrast, nitro- or chloro-substituted analogs are more commonly used in materials science (e.g., liquid crystals) due to their rigid structures .